Cas no 57287-13-5 ((R)-DIHYDROCARVYL ACETATE)

• Product Name: (R)-DIHYDROCARVYL ACETATE
• CAS No: 57287-13-5
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 946758
• PubChem ID: 6553874
• Update Time: 2025-04-19

(R)-DIHYDROCARVYL ACETATE Chemical and Physical Properties

Names and Identifiers

• (R)-DIHYDROCARVYL ACETATE
• [(1R,2R,5R)-2-methyl-5-prop-1-en-2-ylcyclohexyl] acetate
• (3S,6S)-3-isopropenyl-6-methylcyclohexyl acetate
• Cyclohexanol,2-methyl-5-(1-methylethenyl)-,1-acetate,(1R,2R,5R)
• Dihydrocarvyl acetate,(-)
• FEMA no. 2380,(-)
• 57287-13-5
• SCHEMBL20485460
• EINECS 244-029-9
• 20777-49-5
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, acetate, (1R,2R,5R)-rel-
• FEMA No. 2380
• XC721O44HW
• AKOS017343696
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, acetate, (1-alpha,2-beta,5-alpha)-
• CYCLOHEXANOL, 2-METHYL-5-(1-METHYLETHENYL)-, ACETATE, (1R-(1.ALPHA.,2.BETA.,5.ALPHA.))-
• DTXSID501031358
• TRANS-DIHYDROCARVYL ACETATE
• (+/-)-Dihydrocarvyl acetate
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, 1-acetate, (1R,2R,5R)-
• FEMA no. 2380, (-)-
• UNII-19YC94Z8Z3
• (1R,2R,5R)-2-METHYL-5-(PROP-1-EN-2-YL)CYCLOHEXYL ACETATE
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, acetate, (1R-(1alpha,2beta,5alpha))-
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, acetate, (1R,2R,5R)-
• Menth-8(9)-en-2-yl acetate, p-
• DTXSID80205899
• 2-Methyl-5-(1-methylethenyl)cyclohexyl acetate, (1alpha,2beta,5alpha)-
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, 1-acetate, (1R,2R,5R)-rel-
• 19YC94Z8Z3
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, acetate, (1alpha,2beta,5alpha)-
• Q63399688
• UNII-XC721O44HW
• Rel-(1R,2R,5R)-2-methyl-5-(prop-1-en-2-yl)cyclohexyl acetate
• Dihydrocarvyl acetate, (-)-
• (1alpha,2beta,5alpha)-2-Methyl-5-(1-methylvinyl)cyclohexyl acetate

• Inchi： 1S/C12H20O2/c1-8(2)11-6-5-9(3)12(7-11)14-10(4)13/h9,11-12H,1,5-7H2,2-4H3/t9-,11-,12-/m1/s1
• InChI Key： TUSIZTVSUSBSQI-YUSALJHKSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@H](C(=C)C)CC[C@H]1C

Computed Properties

• Exact Mass: 196.14600
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.93040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids